Cas no 1643564-99-1 (2-Bromoaniline-d4)

2-Bromoaniline-d4 structure
2-Bromoaniline-d4 structure
Product Name:2-Bromoaniline-d4
CAS No:1643564-99-1
MF:C6H6BrN
MW:172.022540569305
CID:2085450
PubChem ID:133553940
Update Time:2024-11-06

2-Bromoaniline-d4 Chemical and Physical Properties

Names and Identifiers

    • 2-Bromoaniline-d4
    • 1-Amino-2-bromobenzene-3,4,5,6-d4
    • 1643564-99-1
    • F93334
    • 2-BROMOBENZEN-3,4,5,6-D4-AMINE
    • Inchi: 1S/C6H6BrN/c7-5-3-1-2-4-6(5)8/h1-4H,8H2
    • InChI Key: AOPBDRUWRLBSDB-UHFFFAOYSA-N
    • SMILES: BrC1C([H])=C([H])C([H])=C([H])C=1N

Computed Properties

  • Exact Mass: 174.99347g/mol
  • Monoisotopic Mass: 174.99347g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

2-Bromoaniline-d4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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